Cas no 1511658-50-6 (2-(methylamino)-1-2-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-(methylamino)-1-2-(propan-2-yl)phenylethan-1-ol
• CAS No: 1511658-50-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5753510
• PubChem ID: 82605380
• Update Time: 2025-11-02

2-(methylamino)-1-2-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol
• 1511658-50-6
• EN300-1855669
• 2-(methylamino)-1-2-(propan-2-yl)phenylethan-1-ol

• Inchi： 1S/C12H19NO/c1-9(2)10-6-4-5-7-11(10)12(14)8-13-3/h4-7,9,12-14H,8H2,1-3H3
• InChI Key： INQXGHKAXQVGBK-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(methylamino)-1-2-(propan-2-yl)phenylethan-1-ol

Comprehensive Guide to 2-(Methylamino)-1-[2-(Propan-2-yl)Phenyl]Ethan-1-ol (CAS No. 1511658-50-6)

2-(Methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol (CAS No. 1511658-50-6) is a specialized organic compound with a unique molecular structure that combines an aromatic ring with an ethanolamine backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and medicinal chemistry. The presence of both methylamino and isopropyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol has increased, particularly in the field of central nervous system (CNS) drug discovery. Researchers are exploring its potential as a precursor for novel adrenergic receptor modulators, which could lead to breakthroughs in treating conditions like hypertension and anxiety disorders. The compound's CAS No. 1511658-50-6 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol typically involves multi-step organic reactions, including reductive amination and aryl substitution. Its chiral center at the ethanolamine moiety makes it particularly interesting for stereoselective synthesis, a hot topic in modern pharmaceutical research. Many researchers are investigating its enantiomeric purity and how it affects biological activity, aligning with current trends in precision medicine.

From a physicochemical perspective, 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol exhibits moderate solubility in polar organic solvents, which is crucial for its handling in laboratory settings. Its logP value suggests good membrane permeability, an essential characteristic for drug candidates. These properties make it valuable for structure-activity relationship (SAR) studies, particularly in the development of CNS-targeting therapeutics.

The compound's CAS 1511658-50-6 is often referenced in patent literature, indicating its commercial potential. Pharmaceutical companies are particularly interested in its derivatives for developing next-generation beta-blockers and neuromodulators. Recent publications have highlighted its role in creating selective adrenoceptor ligands, addressing the growing need for more targeted therapies with fewer side effects.

In analytical chemistry, 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol is typically characterized using HPLC-MS and NMR spectroscopy. The quality control of this compound is critical, especially when used as a pharmaceutical intermediate. Many laboratories follow strict GMP guidelines when handling this material, reflecting the increasing regulatory requirements in drug development.

The stability of CAS No. 1511658-50-6 under various conditions is another area of active research. Scientists are investigating its degradation pathways and developing appropriate storage protocols to maintain its integrity. These studies are particularly relevant given the current emphasis on drug stability and shelf-life extension in the pharmaceutical industry.

Market analysis shows growing interest in 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol from both academic institutions and pharmaceutical companies. The compound's price and availability are frequently searched topics, reflecting its emerging commercial importance. Suppliers are increasingly offering this chemical with various purity grades to meet different research needs.

From a regulatory perspective, 1511658-50-6 is not currently classified as a controlled substance in most jurisdictions. However, researchers should always verify local regulations before purchasing or working with this compound. The scientific community maintains an active discussion about its safe handling procedures and potential applications in peer-reviewed literature.

Future research directions for 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol include exploring its metabolic fate in biological systems and developing more efficient synthetic routes. The compound's potential in personalized medicine approaches is particularly exciting, as researchers investigate how its derivatives might be tailored to individual patient needs.

In conclusion, 2-(methylamino)-1-[2-(propan-2-yl)phenyl]ethan-1-ol (CAS No. 1511658-50-6) represents an important building block in modern medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compound of significant interest to researchers worldwide. As the pharmaceutical industry continues to evolve, this molecule will likely play an increasingly important role in drug discovery and development.